molecular formula C5H14ClNO B11752221 (2S)-1-Amino-3-methyl-2-butanol hydrochloride CAS No. 2095190-07-9

(2S)-1-Amino-3-methyl-2-butanol hydrochloride

Cat. No.: B11752221
CAS No.: 2095190-07-9
M. Wt: 139.62 g/mol
InChI Key: ADXXZLQTMIOJSY-NUBCRITNSA-N
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Description

(2S)-1-Amino-3-methyl-2-butanol hydrochloride is a chiral amino alcohol derivative with a branched alkyl chain and a secondary amine group. Its stereospecific structure and hydrochloride salt form make it relevant in pharmaceutical synthesis, particularly as a building block for bioactive molecules.

Properties

CAS No.

2095190-07-9

Molecular Formula

C5H14ClNO

Molecular Weight

139.62 g/mol

IUPAC Name

(2S)-1-amino-3-methylbutan-2-ol;hydrochloride

InChI

InChI=1S/C5H13NO.ClH/c1-4(2)5(7)3-6;/h4-5,7H,3,6H2,1-2H3;1H/t5-;/m1./s1

InChI Key

ADXXZLQTMIOJSY-NUBCRITNSA-N

Isomeric SMILES

CC(C)[C@@H](CN)O.Cl

Canonical SMILES

CC(C)C(CN)O.Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-1-Amino-3-methyl-2-butanol hydrochloride typically involves the reduction of the corresponding ketone or aldehyde precursor. One common method is the catalytic hydrogenation of 3-methyl-2-butanone using a chiral catalyst to ensure the formation of the (2S)-enantiomer. The reaction is carried out under mild conditions, typically at room temperature and atmospheric pressure, using hydrogen gas as the reducing agent.

Industrial Production Methods

In an industrial setting, the production of (2S)-1-Amino-3-methyl-2-butanol hydrochloride may involve the use of more scalable methods, such as continuous flow reactors. These reactors allow for the precise control of reaction conditions, leading to higher yields and purity of the desired product. The final step in the industrial process often includes the crystallization of the hydrochloride salt to ensure the compound’s stability and ease of handling.

Chemical Reactions Analysis

Types of Reactions

(2S)-1-Amino-3-methyl-2-butanol hydrochloride undergoes various chemical reactions, including:

    Oxidation: The secondary alcohol group can be oxidized to form the corresponding ketone.

    Reduction: The amino group can be reduced to form the corresponding amine.

    Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

    Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides under basic conditions.

Major Products Formed

    Oxidation: 3-Methyl-2-butanone

    Reduction: 1-Amino-3-methylbutane

    Substitution: Various N-substituted derivatives

Scientific Research Applications

(2S)-1-Amino-3-methyl-2-butanol hydrochloride has a wide range of applications in scientific research:

    Chemistry: It serves as a chiral building block in the synthesis of complex organic molecules.

    Biology: The compound is used in the study of enzyme mechanisms and as a substrate in biochemical assays.

    Medicine: It is investigated for its potential therapeutic effects and as an intermediate in the synthesis of pharmaceutical compounds.

    Industry: The compound is used in the production of fine chemicals and as a precursor in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of (2S)-1-Amino-3-methyl-2-butanol hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group can form hydrogen bonds with active sites of enzymes, influencing their activity. Additionally, the secondary alcohol group can participate in various biochemical pathways, leading to the formation of biologically active metabolites.

Comparison with Similar Compounds

Structural Comparison

The compound’s structure features a (2S)-configured amino alcohol backbone with a methyl group at the 3-position of the butanol chain. Below is a comparison with analogous compounds from the evidence:

Compound Name Molecular Formula Key Substituents Structural Features
(2S)-1-Amino-3-methyl-2-butanol hydrochloride C₅H₁₂ClNO Methyl, butanol, secondary amine Chiral center at C2, branched alkyl chain
(1R,2S)-MPPH () C₁₀H₁₆ClNO Phenyl, methylamino, propanol Aromatic ring, tertiary amine
(2S)-2-Amino-4-methoxy-butanoic acid HCl () C₅H₁₂ClNO₃ Methoxy, carboxylic acid Carboxylic acid group, ether linkage
(2S,3S)-3-Amino-1-chloro-4-phenylbutan-2-ol HCl () C₁₀H₁₅Cl₂NO Chloro, phenyl, butanol Two chiral centers, aromatic substituent

Key Observations :

  • The absence of aromatic groups in (2S)-1-Amino-3-methyl-2-butanol hydrochloride may enhance solubility in polar solvents compared to phenyl-containing analogs like MPPH .

Physicochemical Properties

While explicit data for the target compound are unavailable, molecular weight and functional groups provide indirect insights:

Compound Name Molecular Weight (g/mol) Predicted Solubility Stability Notes
(2S)-1-Amino-3-methyl-2-butanol hydrochloride 137.61 High (polar solvents) Likely stable in acidic conditions
(1R,2S)-MPPH () 217.69 Moderate Degrades in urine/plasma with E. coli
(2S,3S)-3-Amino-1-chloro-4-phenylbutan-2-ol HCl () 236.14 Low (non-polar solvents) Chlorine may enhance lipid solubility

Stability and Degradation

  • MPPH () : Stability decreases by 11% in urine and 30–70% in plasma over six months at -20°C. E. coli accelerates degradation, reducing forensic reliability .
  • Synthetic Analogs (–5): Compounds like Methyl (S)-2-(ethylamino)-3,3-dimethylbutanoate HCl show stability during synthesis (88% yield) but require inert atmospheres and controlled temperatures .
  • Inference for Target Compound : The lack of aromatic or ester groups may improve stability compared to MPPH and ester-based analogs.

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